Cas no 62279-41-8 (Cyclopropanecarbonitrile, 2-methyl-, trans-)

• Product Name: Cyclopropanecarbonitrile, 2-methyl-, trans-
• CAS No: 62279-41-8
• MF: C₅H₇N
• MW: 81.1157810688019
• CID: 451143
• PubChem ID: 58392246
• Update Time: 2025-04-19

Cyclopropanecarbonitrile, 2-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 2-methyl-, trans-
• 62279-41-8
• (1R,2R)-2-Methylcyclopropane-1-carbonitrile
• DTXSID20729185

• Inchi： 1S/C5H7N/c1-4-2-5(4)3-6/h4-5H,2H2,1H3/t4-,5+/m1/s1
• InChI Key： MWIZMXFPLVYCEB-UHNVWZDZSA-N
• SMILES： N#C[C@@H]1C[C@H]1C

Computed Properties

• Exact Mass: 81.05791
• Monoisotopic Mass: 81.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79